Cas no 490039-71-9 (3,6-Diiodophthalonitrile)
3,6-Diiodophthalonitrile is a halogenated phthalonitrile derivative characterized by the presence of iodine atoms at the 3 and 6 positions of the phthalonitrile core. This compound is primarily utilized as a key intermediate in the synthesis of advanced materials, including phthalocyanines and other heterocyclic frameworks. The iodine substituents enhance its reactivity in cross-coupling reactions, making it valuable for constructing complex molecular architectures. Its high purity and stability under controlled conditions ensure consistent performance in research and industrial applications. The compound's structural properties also lend themselves to applications in optoelectronics and catalysis, where precise functionalization is critical. Proper handling and storage are recommended due to its sensitivity to light and moisture.
3,6-Diiodophthalonitrile structure
Product Name:3,6-Diiodophthalonitrile
CAS No:490039-71-9
MF:C8H2I2N2
MW:379.923825740814
CID:2652293
PubChem ID:11111682
Update Time:2025-10-17
3,6-Diiodophthalonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3,6-Diiodophthalonitrile
- CS-0379237
- 3,6-diiodobenzene-1,2-dicarbonitrile
- SCHEMBL24196688
- G64527
- 490039-71-9
-
- Inchi: 1S/C8H2I2N2/c9-7-1-2-8(10)6(4-12)5(7)3-11/h1-2H
- InChI Key: GLPULVKOAFQYMA-UHFFFAOYSA-N
- SMILES: IC1=CC=C(C(C#N)=C1C#N)I
Computed Properties
- Exact Mass: 379.83074g/mol
- Monoisotopic Mass: 379.83074g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 47.6Ų
3,6-Diiodophthalonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1449907-100mg |
3,6-Diiodophthalonitrile |
490039-71-9 | 98% | 100mg |
¥ƊDzȂ | 2023-07-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1449907-250mg |
3,6-Diiodophthalonitrile |
490039-71-9 | 98% | 250mg |
¥œůȂœ | 2023-07-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1449907-1g |
3,6-Diiodophthalonitrile |
490039-71-9 | 98% | 1g |
¥ƚŤȂȬ | 2023-07-25 | |
| Ambeed | A1520265-100mg |
3,6-Diiodophthalonitrile |
490039-71-9 | 95% | 100mg |
$80.0 | 2025-02-25 | |
| Ambeed | A1520265-250mg |
3,6-Diiodophthalonitrile |
490039-71-9 | 95% | 250mg |
$135.0 | 2025-02-25 | |
| Ambeed | A1520265-1g |
3,6-Diiodophthalonitrile |
490039-71-9 | 95% | 1g |
$363.0 | 2025-02-25 | |
| Aaron | AR024IB3-100mg |
3,6-Diiodophthalonitrile |
490039-71-9 | 95% | 100mg |
$76.00 | 2025-02-13 | |
| SHANG HAI KAI SHU HUA XUE Technology Co., Ltd. | CL2303736-500mg |
3,6-diiodo-1,2-benzenedicarbonitrile |
490039-71-9 | 95% | 500mg |
¥2000 | 2023-11-08 | |
| 1PlusChem | 1P024I2R-100mg |
3,6-Diiodophthalonitrile |
490039-71-9 | 95% | 100mg |
$73.00 | 2023-12-17 | |
| 1PlusChem | 1P024I2R-250mg |
3,6-Diiodophthalonitrile |
490039-71-9 | 95% | 250mg |
$123.00 | 2023-12-17 |
3,6-Diiodophthalonitrile Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
490039-71-9 (3,6-Diiodophthalonitrile) Related Products
- 52107-66-1(3-Iodo-2-Methylbenzonitrile)
- 52107-68-3(5-Iodo-2-methylbenzonitrile)
- 42872-79-7(3-Iodo-4-methylbenzonitrile)
- 1227311-09-2(4-Iodo-3,5-dimethylbenzonitrile)
- 42872-85-5(4-Iodo-3-methylbenzonitrile)
- 4387-36-4(2-Iodobenzonitrile)
- 18870-14-9(2-iodo-terephthalonitrile)
- 79887-24-4(2,5-Diiodobenzonitrile)
- 52107-70-7(2-Iodo-3-methylbenzonitrile)
- 69518-17-8(4-Iodophthalonitrile)
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